Cas no 93362-54-0 (3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole)

• Product Name: 3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole
• CAS No: 93362-54-0
• MF: C₁₃H₂₃Br₂NSi
• MW: 381.221923112869
• MDL: MFCD00626341
• CID: 801306
• PubChem ID: 11153227
• Update Time: 2025-10-29

3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3,4-dibromo-1-[tris(1-methylethyl)silyl]-
• (3,4-dibromopyrrol-1-yl)-tri(propan-2-yl)silane
• 3,4-dibromo N-(triisopropylsilyl)pyrrole
• 3,4-dibromo-1-(triisopropylsilyl)-1H-pyrrole
• 3,4-dibromo-1-(triisopropylsilyl)pyrrole
• 3,4-dibromo-1-<tris(1-methylethyl)silyl>-1H-pyrrole
• 3,4-dibromo-1-triisopropylsilanyl-1H-pyrrole
• C-1243
• N-(TRIISOPROPYLSILYL)-3,4-DIBROMOPYRROLE
• 3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole
• SY068114
• BB 0261249
• CS-0205502
• FT-0734968
• EN300-203927
• 1H-Pyrrole, 3,4-dibromo-1-[tris(1-methylethyl)silyl]-
• SB62902
• SCHEMBL1671736
• 3,4-dibromo-1-[tris(propan-2-yl)silyl]-1H-pyrrole
• A902264
• WS-01862
• AKOS016344336
• MFCD00626341
• 93362-54-0
• D85906
• 3,4-dibromo-1-triisopropylsilyl-1h-pyrrole
• DTXSID20457113
• N-(triisopropylsilyl)-3,4-dibromopyrrole;
• DB-079509

• MDL： MFCD00626341
• Inchi： 1S/C13H23Br2NSi/c1-9(2)17(10(3)4,11(5)6)16-7-12(14)13(15)8-16/h7-11H,1-6H3
• InChI Key： NQHDLISQTHAFET-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C=1)[Si](C(C)C)(C(C)C)C(C)C)Br

Computed Properties

• Exact Mass: 378.99700
• Monoisotopic Mass: 378.99665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78-80 ºC
• Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
• PSA: 4.93000
• LogP: 6.03670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole

Comprehensive Guide to 3,4-Dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole (CAS No. 93362-54-0)

3,4-Dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole (CAS No. 93362-54-0) is a highly specialized organosilicon compound with significant applications in organic synthesis and material science. This brominated pyrrole derivative is widely recognized for its unique reactivity and utility in constructing complex molecular architectures. Researchers and industries value this compound for its role in advanced chemical transformations, particularly in the development of pharmaceuticals, agrochemicals, and functional materials.

The molecular structure of 3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole features a pyrrole ring substituted with two bromine atoms at the 3 and 4 positions, along with a bulky tris(isopropyl)silyl (TIPS) group at the nitrogen atom. This structural arrangement imparts distinctive electronic and steric properties, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. The TIPS group serves as a protective moiety, enhancing the compound's stability during synthetic procedures.

One of the most searched questions regarding CAS 93362-54-0 is its role in medicinal chemistry. Recent studies highlight its potential as a building block for biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The bromine atoms provide excellent handles for further functionalization, enabling the rapid assembly of diverse heterocyclic scaffolds. This aligns with the growing demand for efficient synthetic methodologies in drug discovery programs.

In material science, 3,4-dibromo-1-TIPS-pyrrole has gained attention for its applications in organic electronics. Researchers are exploring its use in the synthesis of conjugated polymers and small-molecule semiconductors for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to participate in palladium-catalyzed polymerization reactions makes it a key player in developing next-generation optoelectronic materials, a hot topic in sustainable energy research.

The synthetic accessibility of 93362-54-0 has been a focus of recent optimization efforts. Modern protocols emphasize atom-economical approaches and greener reaction conditions, reflecting the chemical industry's shift toward sustainable practices. Microwave-assisted synthesis and flow chemistry techniques have been successfully applied to improve the yield and purity of this valuable intermediate, addressing common challenges in scaling up production.

Analytical characterization of 3,4-dibromo-1-tris(propan-2-yl)silyl-1H-pyrrole typically involves a combination of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. The compound's distinctive ¹H NMR pattern, featuring characteristic pyrrolic proton signals and isopropyl methyl groups, serves as a fingerprint for quality control. These analytical aspects are frequently searched by quality assurance professionals and synthetic chemists working with this material.

Storage and handling recommendations for CAS 93362-54-0 emphasize protection from moisture and oxygen to maintain stability. While not classified as hazardous under standard conditions, proper laboratory practices should be followed, including the use of inert atmospheres for sensitive reactions. This practical information is particularly valuable for industrial chemists and process development teams.

The market dynamics surrounding 3,4-dibromo-1-TIPS-pyrrole reflect its niche but growing importance. Specialty chemical suppliers have reported increasing demand from both academic and industrial sectors, particularly from companies engaged in contract research and custom synthesis. Pricing trends indicate stable availability, with purity grades ranging from 95% to 99% to meet diverse application requirements.

Future research directions for 93362-54-0 may explore its potential in catalytic applications and as a precursor for novel ligand systems in transition metal chemistry. The compound's versatility continues to inspire innovative applications across multiple disciplines, ensuring its ongoing relevance in cutting-edge chemical research and development initiatives worldwide.